Cas no 383662-86-0 (null)

• Product Name: null
• CAS No: 383662-86-0
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 923421
• PubChem ID: 43558851
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• WDWLXCJMHTWQQG-UHFFFAOYSA-N
• methyl 3-(hydroxymethyl)furan-2-carboxylate
• 383662-86-0
• SCHEMBL6986597

• Inchi： 1S/C7H8O4/c1-10-7(9)6-5(4-8)2-3-11-6/h2-3,8H,4H2,1H3
• InChI Key： WDWLXCJMHTWQQG-UHFFFAOYSA-N
• SMILES： O1C=CC(CO)=C1C(=O)OC

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.7Ų